Benz(a)anthracene, 4,5,10-trimethyl-

• CAS RN: 18429-71-5
• Molecular Formula: C21H18
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 4,5,10-trimethylbenzo[a]anthracene
• InChI: InChI=1S/C21H18/c1-13-7-8-16-11-18-10-15(3)21-14(2)5-4-6-19(21)20(18)12-17(16)9-13/h4-12H,1-3H3
• InChI Key: BABWOXAQJTZWJJ-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC3=C(C=C(C4=C(C=CC=C34)C)C)C=C2C=C1
• synonyms: 4,5,10-Trimethylbenz[a]anthracene

Description

Benz(a)anthracene, 4,5,10-trimethyl- is a polycyclic aromatic hydrocarbon (PAH) that is commonly used in scientific research. It is a highly carcinogenic compound that has been linked to various health problems.

Mechanism Of Action

Benz(a)anthracene, 4,5,10-trimethyl- is a potent carcinogen that acts by damaging DNA. It forms DNA adducts that can cause mutations and lead to cancer. It also activates several signaling pathways that promote cell proliferation and survival.
Biochemical and Physiological Effects
Benz(a)anthracene, 4,5,10-trimethyl- has several biochemical and physiological effects. It has been shown to induce oxidative stress, inflammation, and DNA damage. It also alters gene expression and disrupts cellular signaling pathways.

Advantages And Limitations For Lab Experiments

Benz(a)anthracene, 4,5,10-trimethyl- has several advantages for lab experiments. It is a well-characterized carcinogen that is easy to synthesize and purify. It also has a high potency and can induce cancer at low doses. However, it also has several limitations. It is highly toxic and requires special handling procedures. It also has a short half-life and can degrade quickly in vivo.

Future Directions

There are several future directions for benz(a)anthracene, 4,5,10-trimethyl- research. One direction is to develop new methods for synthesizing and purifying the compound. Another direction is to study the effects of benz(a)anthracene, 4,5,10-trimethyl- on different cell types and tissues. It is also important to study the effects of benz(a)anthracene, 4,5,10-trimethyl- in combination with other environmental pollutants. Finally, there is a need to develop new cancer treatments that target the mechanisms of action of benz(a)anthracene, 4,5,10-trimethyl-.
Conclusion
Benz(a)anthracene, 4,5,10-trimethyl- is a potent carcinogen that is commonly used in scientific research. It has several advantages and limitations for lab experiments and has several biochemical and physiological effects. Future research should focus on developing new methods for synthesizing and purifying the compound, studying its effects on different cell types and tissues, and developing new cancer treatments.

Synthesis Methods

Benz(a)anthracene, 4,5,10-trimethyl- can be synthesized through several methods. One method involves the oxidation of 4,5,10-trimethyl-9,10-dihydroanthracene using potassium permanganate. Another method involves the reaction of 4,5,10-trimethyl-9,10-dihydroanthracene with sulfuric acid and nitric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

Benz(a)anthracene, 4,5,10-trimethyl- is commonly used in scientific research as a model carcinogen. It is used to study the mechanisms of carcinogenesis and to develop new cancer treatments. It is also used to study the effects of environmental pollutants on human health.